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Introduction
N-Oleoyl glutamine (C18:1-Gln) is a member of the N-acyl amino acid (NAA) family, a class of

bioactive lipids implicated in a range of physiological processes. These molecules are formed

by the condensation of a fatty acid with an amino acid. While a diverse array of NAAs has been

identified in mammalian tissues, N-Oleoyl glutamine has emerged as a molecule of interest

due to its specific biological activities, including its role as a signaling molecule. This technical

guide provides a comprehensive overview of the biosynthesis of N-Oleoyl glutamine in

mammals, focusing on the key enzymatic pathways, quantitative data, and detailed

experimental protocols relevant to its study.

Core Biosynthesis Pathway
The primary enzyme responsible for the biosynthesis of N-Oleoyl glutamine in mammals is

Peptidase M20 Domain Containing 1 (PM20D1).[1][2][3][4] PM20D1 is a secreted, bidirectional

enzyme, meaning it can catalyze both the synthesis and hydrolysis of N-acyl amino acids.[2][3]

The synthesis of N-Oleoyl glutamine by PM20D1 involves the direct condensation of oleic

acid (a free fatty acid) and L-glutamine (a free amino acid).[5][6] The enzyme shows a

preference for free fatty acids over their coenzyme A (CoA) derivatives.[2]

The biosynthetic reaction can be summarized as follows:
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Oleic Acid + L-Glutamine <--> N-Oleoyl-L-glutamine + H₂O

This reaction is catalyzed by the enzyme PM20D1.

Visualization of the Biosynthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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